5-[3-(Benzyloxy)benzylidene]-2-butyl-2-methyl-1,3-dioxane-4,6-dione

• Molecular Formula: C23H24O5
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 2-butyl-2-methyl-5-[(3-phenylmethoxyphenyl)methylidene]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C23H24O5/c1-3-4-13-23(2)27-21(24)20(22(25)28-23)15-18-11-8-12-19(14-18)26-16-17-9-6-5-7-10-17/h5-12,14-15H,3-4,13,16H2,1-2H3
• InChI Key: MDCAPCHTYGPRCX-UHFFFAOYSA-N
• SMILES: CCCCC1(OC(=O)C(=CC2=CC(=CC=C2)OCC3=CC=CC=C3)C(=O)O1)C

Description

5-[3-(Benzyloxy)benzylidene]-2-butyl-2-methyl-1,3-dioxane-4,6-dione is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as BBD, and it is a derivative of the naturally occurring compound, shikonin. BBD has shown promising results in various scientific studies, particularly in the field of cancer research.

Mechanism of Action

BBD's mechanism of action involves the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a critical role in regulating various cellular processes, including inflammation and cell survival. Aberrant activation of NF-κB has been implicated in various diseases, including cancer. BBD inhibits the activation of NF-κB, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
BBD has been found to have several biochemical and physiological effects. It has been shown to decrease the levels of various pro-inflammatory cytokines, including IL-6 and TNF-α. Additionally, BBD has been found to inhibit the activity of matrix metalloproteinases, which are enzymes that play a critical role in cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBD in lab experiments is its potent anti-cancer activity. BBD has been shown to be effective in inhibiting the growth of various cancer cell lines at low concentrations. Additionally, BBD has been found to have minimal toxicity in normal cells, which is crucial in developing cancer therapies that do not harm healthy cells.
One of the limitations of using BBD in lab experiments is its low solubility in water. This can make it challenging to administer BBD to cells in culture or in animal models. Additionally, the mechanism of action of BBD is not fully understood, which can make it challenging to develop targeted therapies based on BBD.

Future Directions

There are several future directions for research on BBD. One area of research is to further elucidate the mechanism of action of BBD. This can help in the development of more targeted therapies based on BBD. Additionally, further studies are needed to determine the efficacy of BBD in animal models of cancer. This can help in the development of BBD-based cancer therapies that can be tested in clinical trials. Finally, there is a need for studies that investigate the potential use of BBD in combination with other anti-cancer agents. This can help in developing more effective cancer therapies that target multiple pathways involved in cancer development and progression.
Conclusion
In conclusion, BBD is a promising compound that has shown potent anti-cancer activity in various scientific studies. Its mechanism of action involves the inhibition of the NF-κB signaling pathway, leading to the induction of apoptosis in cancer cells. BBD has several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines and matrix metalloproteinases. While there are limitations to using BBD in lab experiments, further research is needed to determine its potential as a cancer therapy.

Synthesis Methods

The synthesis method of BBD involves the condensation of 3-(benzyloxy)benzaldehyde and 2-butyl-2-methyl-1,3-propanediol, followed by oxidation with potassium permanganate. The resulting product is then treated with sodium hydroxide to form BBD.

Scientific Research Applications

BBD has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. BBD works by inducing apoptosis, which is programmed cell death, in cancer cells. Additionally, BBD has been found to inhibit the migration and invasion of cancer cells, which is crucial in preventing the spread of cancer to other parts of the body.